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Compound of Interest

Compound Name: PRT543

Cat. No.: B15585886

This document provides crucial safety and logistical information for the proper disposal of
PRT543, a potent and selective inhibitor of protein arginine methyltransferase 5 (PRMT5),
intended for researchers, scientists, and drug development professionals. Adherence to these
guidelines is vital for ensuring laboratory safety and minimizing environmental impact. As
PRT543 is an experimental anticancer drug, it should be handled as a potentially hazardous
substance.[1][2]

Chemical and Physical Properties

A summary of the available quantitative data for PRT543 is presented below. This information
Is essential for safe handling and storage.
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Property Value

(2R,3R,4S,5R)-2-(4-aminopyrrolo[2,3-
IUPAC Name d]pyrimidin-7-yl)-5-[(R)-(4-chlorophenyl)-
hydroxymethyl]oxolane-3,4-diol[1][3]

CAS Number 1989620-03-2[1][3]
Molecular Formula C17H17CIN4OA4[1][3]
Molecular Weight 376.80 g/mol [1][3]

Soluble in DMSO at 75 mg/mL (199.04 mM).[4]

Solubility i
Insoluble in water.[4]

N Short term (days to weeks): 0 - 4°C, dry and
Storage Conditions
dark. Long term (months to years): -20°C.[3]

Purity >98% (HPLC)[5]

Appearance Solid powder|[5]

Experimental Protocol: Decontamination of
Glassware

The following protocol outlines the standard procedure for decontaminating glassware that has
been in contact with PRT543. This "triple rinse" method is a common practice for ensuring the
removal of residual hazardous chemicals.

Materials:

Contaminated glassware

Appropriate solvent (e.g., ethanol or acetone)

Three separate, labeled containers for collecting rinsate

Designated hazardous liquid waste container for PRT543

Standard laboratory detergent
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o Personal Protective Equipment (PPE): double chemotherapy gloves, lab coat, safety goggles
Procedure:

o First Rinse: Add a suitable solvent to the contaminated glassware. Swirl the solvent to
ensure it comes into contact with all interior surfaces. Pour the solvent into the first
designated rinse container.

e Second Rinse: Repeat the process with a fresh aliquot of the solvent, pouring the rinsate into
the second designated rinse container.

e Third Rinse: Perform a final rinse with another fresh aliquot of the solvent and pour the
rinsate into the third designated rinse container.

e Waste Collection: Combine the contents of the three rinse containers into the designated
hazardous liquid waste container for PRT543.[6]

» Final Cleaning: The triple-rinsed glassware can now be cleaned using standard laboratory
detergents and water.

Disposal Workflow for PRT543

The following diagram illustrates the proper workflow for the disposal of PRT543 waste, from
segregation to final disposal.
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Waste Generation & Segregation Waste Collection & Labeling

Solid Waste . )
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A4
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Liquid Waste Collect in » Designated, Labeled
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Click to download full resolution via product page

Caption: PRT543 Disposal Workflow.

Spill Management

In the event of a spill, evacuate the immediate area and ensure proper ventilation. Wear
appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

o Solid Spills: Carefully sweep or vacuum the material into a hazardous waste container. Avoid
generating dust.

 Liquid Spills: Absorb the material with an inert absorbent (e.g., vermiculite, sand, or a
commercial spill kit) and place it in the solid hazardous waste container. Clean the spill area
with a suitable solvent, collecting the cleaning materials and rinsate as hazardous waste.[6]

General Disposal Procedures

As PRT543 is an antineoplastic agent, all waste must be treated as hazardous chemical waste.

[7]
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» Solid Waste: Collect all solid waste contaminated with PRT543, including unused or expired
powder, contaminated PPE, and lab consumables (e.g., weigh boats, pipette tips), in a
designated, leak-proof hazardous waste container. The container must be clearly labeled as
"Hazardous Waste" and specify "PRT543 Solid Waste".[6]

» Liquid Waste: Collect all solutions containing PRT543, such as stock solutions (commonly in
DMSO) and solvent rinsates from cleaning contaminated glassware, in a designated, sealed,
and chemically compatible hazardous liquid waste container. The container must be clearly
labeled as "Hazardous Waste" and include the name of the chemical and the solvent used.
Never dispose of solutions containing PRT543 down the drain.[8]

o Sharps Waste: Needles, syringes, or any other sharp objects contaminated with PRT543
must be disposed of in a designated, puncture-resistant sharps container.[6]

All waste containers should be kept closed except when adding waste and stored in a
designated, secure area away from incompatible materials.[9] Contact your institution's
Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of
all PRT543 waste by a licensed hazardous waste contractor.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of PRT543].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585886#prt543-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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